Cas no 134953-64-3 (Carbamic acid, (1-methylpropyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid, (1-methylpropyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 134953-64-3
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 1023478
• PubChem ID: 14663479
• Update Time: 2025-04-20

Carbamic acid, (1-methylpropyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (1-methylpropyl)-, 1,1-dimethylethyl ester (9CI)
• SB46062
• SCHEMBL6361613
• (S)-tert-Butyl sec-butylcarbamate
• AKOS013102137
• (R)-tert-Butyl sec-butylcarbamate
• SB46054
• tert-butyl N-butan-2-ylcarbamate
• 1932100-42-9
• 134953-64-3

• Inchi： 1S/C9H19NO2/c1-6-7(2)10-8(11)12-9(3,4)5/h7H,6H2,1-5H3,(H,10,11)
• InChI Key： JOLOYYRHPUVBJM-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų